Cas no 17412-23-6 (6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine)

• Product Name: 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine
• CAS No: 17412-23-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD27946129
• CID: 1107724
• PubChem ID: 12248340
• Update Time: 2025-09-27

6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine
• 6-chloro-2,8-dimethylimidazo[1,2-b]pyridazine
• SCHEMBL477053
• Z1862000358
• 17412-23-6
• TQR0466
• BS-43547
• DA-36332
• Imidazo[1,2-b]pyridazine, 6-chloro-2,8-dimethyl-
• SY269867
• CS-0097607
• MFCD27946129
• A937525
• IMIMAKIVWDNARJ-UHFFFAOYSA-N
• EN300-6759480
• PB41248

• MDL： MFCD27946129
• Inchi： 1S/C8H8ClN3/c1-5-3-7(9)11-12-4-6(2)10-8(5)12/h3-4H,1-2H3
• InChI Key： IMIMAKIVWDNARJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=NC(C)=CN2N=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine

Professional Introduction to Compound with CAS No. 17412-23-6 and Product Name: 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine

The compound with the CAS number 17412-23-6 and the product name 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridazine core structure, has garnered considerable attention due to its unique chemical properties and potential applications in drug development. The presence of a chlorine substituent at the 6-position and methyl groups at the 2- and 8-positions enhances its reactivity and makes it a valuable scaffold for synthesizing novel bioactive molecules.

Recent studies have highlighted the importance of imidazopyridazine derivatives in medicinal chemistry, particularly for their ability to modulate various biological pathways. The compound 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine has been extensively investigated for its pharmacological effects, with researchers focusing on its potential as an antimicrobial agent. The chlorine atom at the 6-position facilitates nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups that can enhance binding affinity to biological targets. This feature makes it an attractive candidate for further derivatization and optimization.

In the realm of drug discovery, 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine has shown promise in preclinical studies as a lead compound for developing treatments against infectious diseases. Its structural motif is reminiscent of other known bioactive agents that have demonstrated efficacy in combating bacterial and fungal infections. The dimethyl groups at the 2- and 8-positions contribute to steric hindrance, which can be crucial for optimizing binding interactions with enzymes or receptors involved in pathogenic processes. Such structural features are often exploited to improve drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine involves multi-step organic reactions that showcase the versatility of heterocyclic chemistry. The imidazopyridazine core is typically constructed through cyclocondensation reactions between appropriate precursors, followed by functional group transformations to introduce the chlorine and methyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The ability to modify its structure allows chemists to fine-tune its pharmacological profile, tailoring it for specific therapeutic applications.

One of the most compelling aspects of 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine is its potential as a scaffold for discovering novel therapeutic agents. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced biological activity. For instance, computational modeling has been used to predict how different substituents might influence binding affinity to target proteins. This approach accelerates the drug discovery pipeline by allowing virtual testing of numerous molecular modifications before synthesizing physical samples.

The compound's relevance extends beyond antimicrobial applications; it has also been explored as a precursor for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. Inhibiting aberrant kinase activity is a key strategy in treating cancers and inflammatory diseases. The nitrogen-rich heterocyclic system of 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine provides multiple sites for interaction with kinase active sites, making it a promising candidate for designing selective inhibitors. Preliminary studies suggest that certain derivatives exhibit inhibitory effects on specific kinases while maintaining low toxicity profiles.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways through small molecule inhibitors like 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine, researchers aim to develop treatments that reduce inflammation without causing adverse side effects. Its structural features allow it to interact with inflammatory mediators and disrupt signaling cascades that perpetuate inflammation.

The future directions for research on 6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Neuroinflammation plays a significant role in these conditions, and compounds that can modulate inflammatory responses in the brain may offer therapeutic benefits. Additionally, its potential application in treating neuroinvasive pathogens has not been fully explored but warrants further investigation given its antimicrobial properties.

In conclusion,6-chloro-2,8-dimethyl-Imidazo[1,2-b]pyridazine (CAS No. 17412-23-6) represents a versatile scaffold with broad applications in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs targeting various diseases ranging from infectious disorders to chronic inflammatory conditions. As synthetic methodologies continue to evolve and computational tools become more sophisticated,imidazopyridazine derivatives like this one will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.